![molecular formula C9H18Cl2N4O B6183079 2-[5-(propan-2-yl)-1H-1,2,4-triazol-3-yl]morpholine dihydrochloride CAS No. 2613382-08-2](/img/no-structure.png)
2-[5-(propan-2-yl)-1H-1,2,4-triazol-3-yl]morpholine dihydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Compounds with a 1,2,4-triazole core are often used in medicinal chemistry due to their diverse biological activities . The morpholine ring is also a common feature in many pharmaceuticals, contributing to their solubility and bioavailability .
Synthesis Analysis
The synthesis of 1,2,4-triazole derivatives often involves the reaction of hydrazides with α-haloketones or α-haloesters . Morpholine rings can be formed through a variety of methods, including the reaction of dihalides with diethanolamine .Molecular Structure Analysis
The molecular structure of a compound like this would likely feature a planar 1,2,4-triazole ring attached to a morpholine ring via a carbon chain. The morpholine ring is a six-membered ring with one oxygen and one nitrogen atom .Chemical Reactions Analysis
1,2,4-Triazole derivatives can undergo a variety of chemical reactions, including alkylation, acylation, and various cyclization reactions to form fused ring systems . Morpholine can act as a nucleophile in substitution reactions .Physical And Chemical Properties Analysis
The physical and chemical properties of such a compound would depend on its exact structure. Generally, 1,2,4-triazole derivatives are solid at room temperature and have good stability . Morpholine derivatives are often soluble in water .Mechanism of Action
Safety and Hazards
Future Directions
properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for 2-[5-(propan-2-yl)-1H-1,2,4-triazol-3-yl]morpholine dihydrochloride involves the reaction of 2-morpholinoethylamine with 2-bromo-5-(propan-2-yl)-1H-1,2,4-triazole followed by the addition of hydrochloric acid to form the dihydrochloride salt.", "Starting Materials": [ "2-morpholinoethylamine", "2-bromo-5-(propan-2-yl)-1H-1,2,4-triazole", "Hydrochloric acid" ], "Reaction": [ "Step 1: 2-morpholinoethylamine is reacted with 2-bromo-5-(propan-2-yl)-1H-1,2,4-triazole in the presence of a suitable solvent and base to form the desired product.", "Step 2: The resulting product is then treated with hydrochloric acid to form the dihydrochloride salt of 2-[5-(propan-2-yl)-1H-1,2,4-triazol-3-yl]morpholine." ] } | |
CAS RN |
2613382-08-2 |
Product Name |
2-[5-(propan-2-yl)-1H-1,2,4-triazol-3-yl]morpholine dihydrochloride |
Molecular Formula |
C9H18Cl2N4O |
Molecular Weight |
269.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.